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Compound of Interest

Compound Name: Tripropylphosphine

Cat. No.: B1584992 Get Quote

Essential Safety and Handling Guide for
Tripropylphosphine
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate and essential safety and logistical

information for the use of Tripropylphosphine, a pyrophoric and corrosive compound.

Adherence to these procedures is critical to ensure a safe laboratory environment.

Chemical Safety Overview

Tripropylphosphine is a hazardous chemical that poses significant risks if not handled

correctly. It is a pyrophoric liquid, meaning it can ignite spontaneously in air.[1] It is also

corrosive and can cause severe skin burns and eye damage.[1] Due to its air-sensitive nature,

it must be handled and stored under an inert gas.
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Hazard
Classification

Description
GHS
Pictogram

Signal Word
Hazard
Statement

Pyrophoric Liquid

Catches fire

spontaneously if

exposed to air

🔥 Danger

H250: Catches

fire

spontaneously if

exposed to air.[1]

Skin Corrosion

Causes severe

skin burns and

eye damage

corrosive Danger

H314: Causes

severe skin

burns and eye

damage.[1]

Physical and Chemical Properties

Property Value

Boiling Point 72 - 74 °C (16 hPa)

Density 0.801 g/cm³ (25 °C)

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against the hazards of

Tripropylphosphine. The following table outlines the minimum required PPE for handling this

substance.
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Body Part Required PPE Standard

Eyes/Face

Tightly fitting safety goggles

with side-shields or a face

shield.

Conforming to EN 166 (EU) or

NIOSH (US).[1]

Skin/Body

Flame retardant and

impervious clothing. An

antistatic protective suit is

recommended.

Hands

Chemical impermeable gloves.

Gloves must be inspected prior

to use.

Conforming to EU Directive

89/686/EEC and the standard

EN 374.[1]

Respiratory

A full-face respirator is

necessary if exposure limits

are exceeded or if irritation is

experienced.

Operational Plan for Handling Tripropylphosphine
A systematic approach to handling Tripropylphosphine is crucial for safety. The following

step-by-step plan covers the lifecycle of the chemical within a laboratory setting, from receipt to

disposal.

1. Receiving and Storage

Upon receipt, inspect the container for any signs of damage or leaks.

Store the container in a tightly closed state in a dry, cool, and well-ventilated area.[1]

The storage area should be away from heat, sparks, open flames, and other ignition

sources.[1]

Store under an inert gas to maintain stability as it is air-sensitive.

Store locked up and away from incompatible materials and foodstuff containers.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.echemi.com/sds/tripropylphosphine-pid_Seven15259.html
https://www.echemi.com/sds/tripropylphosphine-pid_Seven15259.html
https://www.benchchem.com/product/b1584992?utm_src=pdf-body
https://www.benchchem.com/product/b1584992?utm_src=pdf-body
https://www.echemi.com/sds/tripropylphosphine-pid_Seven15259.html
https://www.echemi.com/sds/tripropylphosphine-pid_Seven15259.html
https://www.echemi.com/sds/tripropylphosphine-pid_Seven15259.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Handling and Use

All handling must be conducted in a well-ventilated area, preferably within a fume hood.[1]

Ensure an inert atmosphere (e.g., argon or nitrogen) is maintained during transfer and use to

prevent spontaneous ignition.

Use non-sparking tools and explosion-proof equipment.[1]

Avoid contact with skin and eyes.[1]

Do not breathe mist, gas, or vapors.[1]

Wash hands thoroughly after handling.

3. Spill Management

In case of a spill, evacuate personnel to a safe area, keeping people upwind of the spill.[1]

Remove all sources of ignition.[1]

Use personal protective equipment, including chemical impermeable gloves and a full-face

respirator.[1]

Contain the spill and collect the material using spark-proof tools.[1]

Place the collected material in a suitable, closed container for disposal.[1]

4. Disposal Plan

Dispose of Tripropylphosphine and its containers in accordance with all applicable local,

state, and federal regulations.[1]

Do not mix with other waste.

Handle uncleaned containers as you would the product itself.

It is advisable to consult with a licensed professional waste disposal service to ensure proper

disposal.
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Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure to Tripropylphosphine.

General Advice: First aiders must protect themselves. Show the Safety Data Sheet to the

attending medical professional.

Inhalation:

Move the victim to fresh air.[1]

If breathing is difficult, administer oxygen.[1]

If the victim is not breathing, provide artificial respiration. Do not use mouth-to-mouth

resuscitation if the chemical was ingested or inhaled.[1]

Seek immediate emergency medical help.[1]

Skin Contact:

Immediately take off all contaminated clothing.

Immerse the affected area in cool water or wrap in wet bandages.[1]

Rinse the skin with water or shower.

Call a physician immediately.

Eye Contact:

Rinse cautiously with water for several minutes.[1]

Remove contact lenses if present and easy to do so. Continue rinsing.[1]

Immediately call an ophthalmologist.

Ingestion:

Rinse the mouth with water.[1]
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Do NOT induce vomiting.[1]

Have the victim drink water (two glasses at most).

Never give anything by mouth to an unconscious person.[1]

Call a physician or Poison Control Center immediately.[1]

Visual Safety Workflows
To further clarify the necessary procedures, the following diagrams illustrate the safe handling

workflow and first aid decision-making process.
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Safe Handling Workflow for Tripropylphosphine.
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First Aid Decision Flowchart for Tripropylphosphine Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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